1-(7-Fluoro-1-benzofuran-2-yl)ethan-1-one
Overview
Description
“1-(7-Fluoro-1-benzofuran-2-yl)ethan-1-one” is a chemical compound with the molecular formula C10H7FO2 . It has a molecular weight of 178.16 .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a subject of significant research . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The InChI code for “1-(7-Fluoro-1-benzofuran-2-yl)ethan-1-one” is 1S/C10H7FO2/c1-6(12)9-5-7-3-2-4-8(11)10(7)13-9/h2-5H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a melting point of 88-90°C .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have been shown to possess significant anticancer activities. For instance, certain compounds have demonstrated cell growth inhibitory effects on various cancer cell types, including leukemia, non-small cell lung cancer, colon cancer, central nervous system cancer, melanoma, and ovarian cancer .
Antifungal and Antiviral Properties
These compounds also exhibit unique antifungal and antiviral properties. The specific mechanisms through which they exert these effects are subjects of ongoing research .
Anti-diabetic Effects
Research has indicated potential anti-diabetic effects of benzofuran derivatives. These findings suggest a promising avenue for the development of new diabetes treatments .
Anti-tumor Applications
The anti-tumor properties of benzofuran derivatives are being explored for their potential in treating various tumor types. This includes studies on their effects on tumor cell proliferation and viability .
Anti-osteoporosis Activity
Benzofuran derivatives have shown activity against osteoporosis, a condition characterized by weakened bones and an increased risk of fractures .
Anti-Alzheimer’s Disease
There is evidence to suggest that benzofuran derivatives could play a role in the treatment of Alzheimer’s disease by impacting the biological pathways associated with this neurodegenerative disorder .
Cardiovascular Applications
Some benzofuran derivatives are used in cardiovascular applications. For example, Amiodarone is utilized in the treatment of ventricular and supraventricular arrhythmias .
Future Directions
Benzofuran compounds, including “1-(7-Fluoro-1-benzofuran-2-yl)ethan-1-one”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . Future research may focus on exploring these activities and applications further.
Mechanism of Action
Target of Action
Benzofuran derivatives, which “1-(7-Fluoro-1-benzofuran-2-yl)ethan-1-one” is a part of, have been found to exhibit a wide range of biological and pharmacological activities . .
Biochemical Pathways
Benzofuran derivatives have been found to affect various biochemical pathways, depending on their specific structures and targets .
Result of Action
Some benzofuran derivatives have been found to exhibit cytotoxicity, indicating that they may have potential as anticancer agents .
properties
IUPAC Name |
1-(7-fluoro-1-benzofuran-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO2/c1-6(12)9-5-7-3-2-4-8(11)10(7)13-9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNGYNQPSBYMJPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(O1)C(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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